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Compound of Interest

Compound Name: (Pentafluoroethyl)trimethylsilane

Cat. No.: B031909

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for
(Pentafluoroethyl)trimethylsilane. The following sections detail the compound's properties,
associated hazards, recommended safety protocols, and emergency procedures. This

document is intended for use by trained professionals in a laboratory or drug development
setting.

Chemical and Physical Properties

(Pentafluoroethyl)trimethylsilane is a colorless liquid.[1] A summary of its key physical and
chemical properties is presented in Table 1 for easy reference. This data is crucial for
understanding its behavior under various laboratory conditions.
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Property Value Source(s)
Molecular Formula C5H9F5SI [1]
Molecular Weight 192.2 g/mol [1]
Boiling Point 60 °C [2]
Density 1.103 g/mL [2]

Refractive Index

1.3240 to 1.3260 (20°C, 589

nm)

[3]

Flash Point -17 °C (closed cup) [4]
Clear colorless to almost

Appearance o [11[3]
colorless liquid

Solubility Miscible with tetrahydrofuran. [4]
Moisture sensitive.[4] Stable

Stability under recommended storage [5]

conditions.

Hazard Identification and Classification

(Pentafluoroethyl)trimethylsilane is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

standardized framework for communicating these hazards.

GHS Hazard Pictograms

The following pictograms are associated with (Pentafluoroethyl)trimethylsilane:

Pictogram

Meaning

Flame (GHSO02)

Flammable

Exclamation Mark (GHSQ7)

Skin and eye irritation, Respiratory irritation

GHS Hazard Statements
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The hazards are further detailed by the following statements:

Code Statement

H225 Highly flammable liquid and vapor.[1]
H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

This data is compiled from multiple sources.

Safe Handling and Storage

Proper handling and storage procedures are paramount to ensure the safety of laboratory
personnel.

Personal Protective Equipment (PPE)

A comprehensive set of personal protective equipment must be worn when handling this
compound.
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PPE

Specification

Eye/Face Protection

Safety glasses with side-shields or chemical
goggles.[6] A face shield may be appropriate for

splash hazards.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,
neoprene).[5] Gloves must be inspected prior to

use.

Skin and Body Protection

Lab coat, long-sleeved shirt, and long pants.[5]
Consider a chemical-resistant apron or coveralls

for larger quantities.

Respiratory Protection

Use in a well-ventilated area, preferably a
chemical fume hood.[6] If inhalation risk is high,

a respirator may be necessary.

Handling Procedures

Storage Conditions

Work in a well-ventilated area, such as a chemical fume hood.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[6]

Use only non-sparking tools.[7]

Avoid contact with skin, eyes, and clothing.[6]

Avoid inhalation of vapor or mist.[5]

Wash hands thoroughly after handling.[1]

» Store in a cool, dry, and well-ventilated area.[6]

o Keep container tightly closed.[6]
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e Protect from moisture.[1]

» Store away from incompatible materials, such as oxidizing agents.[7]

Emergency Procedures

In the event of an emergency, follow these procedures.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[7]

Skin Contact

Immediately wash off with plenty of water for at
least 15 minutes. Remove contaminated
clothing. If skin irritation persists, call a

physician.[7]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[7]

Ingestion

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards. Seek

medical attention.

This data is compiled from multiple sources.

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.
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» Specific Hazards: Vapors may form explosive mixtures with air.[1] Vapors may travel to a
source of ignition and flash back. Containers may explode when heated. Hazardous
combustion products include carbon oxides, hydrogen fluoride, and silicon oxides.[5]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[7]

Accidental Release Measures

e Ensure adequate ventilation.[6]

Remove all sources of ignition.[7]

Wear appropriate personal protective equipment.[6]

Contain the spill with inert absorbent material (e.g., sand, earth, vermiculite).[1]

Collect the absorbed material and place it in a suitable, closed container for disposal.[1]

Do not let the product enter drains.[6]

Experimental Protocols

(Pentafluoroethyl)trimethylsilane is utilized as a perfluoroalkylating reagent in organic
synthesis.[4] While its application in this context is documented, specific, detailed experimental
protocols are not available within publicly accessible safety and handling literature.
Researchers planning to use this reagent should consult specialized chemical literature and
conduct a thorough risk assessment before proceeding with any experimental work.

Visualizations

To further aid in the understanding of (Pentafluoroethyl)trimethylsilane, the following
diagrams are provided.

Caption: Chemical Structure of (Pentafluoroethyl)trimethylisilane.
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Preparation
- Review SDS
- Assemble PPE
- Prepare well-ventilated workspace

Emergency Preparedness
- Locate eyewash, shower, fire extinguisher
- Have spill kit ready

Proceed with caution

Handling
- Ground equipment
- Use non-sparking tools
- Dispense carefully

Reaction/Use
- Monitor reaction conditions
- Maintain inert atmosphere if necessary

l

Cleanup
- Quench any reactive materials
- Clean glassware

l

Waste Disposal
- Segregate waste
- Label container correctly

- Dispose according to regulations

Click to download full resolution via product page

Caption: General workflow for the safe handling of (Pentafluoroethyl)trimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.nl [fishersci.nl]

2. (Pentafluoroethytrimethylsilane __FiEIm—EARBRSERAE] [EM] -Ruiyi Tech
[ruiyitech.com]

o 3. (Pentafluoroethyl)trimethylsilane, 97% 5 g | Contact Us | Thermo Scientific Chemicals
[thermofisher.com]

e 4. (PENTAFLUOROETHYL)TRIMETHYLSILANE | 124898-13-1 [chemicalbook.com]

e 5. (PENTAFLUOROETHYL)TRIMETHYLSILANE - Safety Data Sheet [chemicalbook.com]
e 6. tcichemicals.com [tcichemicals.com]

e 7. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [(Pentafluoroethyl)trimethylsilane: A Comprehensive
Technical Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031909#safety-and-handling-of-pentafluoroethyl-
trimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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